Cas no 2137090-62-9 ((2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide)

• Product Name: (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide
• CAS No: 2137090-62-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5267246
• Update Time: 2025-06-13

(2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide
• Butanamide, 2-chloro-N-[(1S)-1-phenylethyl]-, (2R)-

• Inchi： 1S/C12H16ClNO/c1-3-11(13)12(15)14-9(2)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,14,15)/t9-,11+/m0/s1
• InChI Key： RZMZEVQASVBOBS-GXSJLCMTSA-N
• SMILES： Cl[C@H](CC)C(N[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 3
• Topological Polar Surface Area: 29.1

Additional information on (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide

Recent Advances in the Study of (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide (CAS: 2137090-62-9)

The compound (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide (CAS: 2137090-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative is of particular interest due to its potential applications in asymmetric synthesis and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, providing new insights into its utility in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide, emphasizing its role as a key intermediate in the production of enantiomerically pure compounds. The researchers employed a combination of chiral pool synthesis and catalytic asymmetric methods to achieve high enantiomeric excess (ee > 99%). The study also highlighted the compound's stability under various reaction conditions, making it a versatile candidate for further chemical modifications.

In another recent investigation, the biological activity of (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated moderate cytotoxic effects, particularly in breast cancer cells (MCF-7). Mechanistic studies suggested that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and DNA fragmentation. These findings open new avenues for the development of novel anticancer agents based on this scaffold.

Furthermore, computational studies have been conducted to predict the binding modes of (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide with various biological targets. Molecular docking simulations revealed potential interactions with proteins involved in inflammatory pathways, suggesting its possible application in the treatment of inflammatory diseases. These in silico findings are currently being validated through experimental studies, with preliminary results showing promising anti-inflammatory activity in murine models.

The pharmacokinetic properties of (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide have also been investigated. A recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study indicated favorable oral bioavailability and moderate plasma protein binding. However, the compound exhibited rapid hepatic metabolism, which may necessitate structural modifications to improve its metabolic stability for therapeutic applications.

In conclusion, recent research on (2R)-2-chloro-N-[(1S)-1-phenylethyl]butanamide (CAS: 2137090-62-9) has significantly advanced our understanding of its chemical and biological properties. Its potential applications span from asymmetric synthesis to drug development, particularly in oncology and inflammation. Future studies should focus on optimizing its structure for enhanced bioactivity and pharmacokinetic profiles, as well as exploring its mechanism of action in greater detail.